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Compound of Interest

Compound Name: C16H19N3O6S3

Cat. No.: B15174112 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

assay interference caused by cephalosporin antibiotics.

Frequently Asked Questions (FAQs)
Q1: What is cephalosporin assay interference?

A1: Cephalosporin assay interference refers to the phenomenon where the presence of

cephalosporin antibiotics in a sample leads to inaccurate results in laboratory tests. This

interference can manifest as falsely elevated or decreased values, depending on the assay and

the specific cephalosporin.

Q2: Which assays are most commonly affected by cephalosporin interference?

A2: The most well-documented interference is with creatinine assays that use the Jaffe

method.[1] Some cephalosporins can also interfere with certain immunoassays, glucose

monitoring tests, and tests for urinary ketones.

Q3: How do cephalosporins interfere with the Jaffe creatinine assay?

A3: Cephalosporins can react with the picric acid reagent used in the Jaffe method, producing

a colored complex that is mistaken for the creatinine-picrate complex. This leads to a falsely

high measurement of creatinine levels.[1]
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Q4: Do all cephalosporins cause the same degree of interference?

A4: No, the degree of interference varies among different cephalosporins. Factors such as the

specific cephalosporin, its concentration in the sample, and the assay methodology all

influence the extent of interference. For example, cefoxitin is known to cause significant

interference in Jaffe-based creatinine assays.

Q5: Are there alternative assay methods that are less susceptible to cephalosporin

interference?

A5: Yes, enzymatic methods for creatinine measurement are generally less prone to

interference from cephalosporins compared to the Jaffe method. If cephalosporin interference

is suspected, switching to an enzymatic assay is a recommended mitigation strategy.

Troubleshooting Guides
Issue 1: Falsely Elevated Creatinine Levels in a Patient
on Cephalosporin Therapy
Symptoms:

Serum creatinine levels are unexpectedly high in a patient receiving cephalosporin

treatment.

The clinical picture of the patient does not align with the degree of renal impairment

suggested by the creatinine levels.

Troubleshooting Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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